Cas no 848900-30-1 (9,9'-(9,9-Dioctyl-9H-fluorene-2,7-diyl)bis(9H-carbazole))

9,9'-(9,9-Dioctyl-9H-fluorene-2,7-diyl)bis(9H-carbazole) is a high-performance organic compound widely used in optoelectronic materials due to its excellent thermal stability, high charge carrier mobility, and strong fluorescence properties. The molecule features a rigid fluorene core symmetrically substituted with two carbazole units, enhancing its π-conjugation and electronic delocalization. The dioctyl chains improve solubility in organic solvents, facilitating processing in thin-film applications. This compound exhibits a high glass transition temperature (Tg) and robust film-forming ability, making it suitable for use in organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and other advanced electronic devices. Its balanced hole and electron transport characteristics contribute to efficient device performance.
9,9'-(9,9-Dioctyl-9H-fluorene-2,7-diyl)bis(9H-carbazole) structure
848900-30-1 structure
Product Name:9,9'-(9,9-Dioctyl-9H-fluorene-2,7-diyl)bis(9H-carbazole)
CAS No:848900-30-1
MF:C53H56N2
MW:721.02515411377
CID:2855492
PubChem ID:57573007
Update Time:2025-07-02

9,9'-(9,9-Dioctyl-9H-fluorene-2,7-diyl)bis(9H-carbazole) Chemical and Physical Properties

Names and Identifiers

    • p-CzCF
    • DOFL-CBP
    • 9,9'-(9,9-Dioctyl-9H-fluorene-2,7-diyl)bis(9H-carbazole)
    • SCHEMBL3799656
    • 9-[7-(9H-carbazol-9-yl)-9,9-dioctyl-9H-fluoren-2-yl]-9H-carbazole
    • 2,7-Bis(carbazol-9-yl)-9,9-dioctylfluorene
    • BS-53672
    • 848900-30-1
    • CS-0435202
    • Inchi: 1S/C53H56N2/c1-3-5-7-9-11-21-35-53(36-22-12-10-8-6-4-2)47-37-39(54-49-27-17-13-23-43(49)44-24-14-18-28-50(44)54)31-33-41(47)42-34-32-40(38-48(42)53)55-51-29-19-15-25-45(51)46-26-16-20-30-52(46)55/h13-20,23-34,37-38H,3-12,21-22,35-36H2,1-2H3
    • InChI Key: AIWFEGDZTHWDTG-UHFFFAOYSA-N
    • SMILES: N1(C2C=CC=CC=2C2=CC=CC=C12)C1C=CC2C3C=CC(=CC=3C(C=2C=1)(CCCCCCCC)CCCCCCCC)N1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

  • Exact Mass: 720.444349795g/mol
  • Monoisotopic Mass: 720.444349795g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 55
  • Rotatable Bond Count: 16
  • Complexity: 1040
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 18.2
  • Topological Polar Surface Area: 9.9Ų

Experimental Properties

  • Melting Point: 118℃

9,9'-(9,9-Dioctyl-9H-fluorene-2,7-diyl)bis(9H-carbazole) Pricemore >>

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